Cas no 121643-47-8 (2-Chloro-6-methoxynicotinonitrile)

• Product Name: 2-Chloro-6-methoxynicotinonitrile
• CAS No: 121643-47-8
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD18157688
• CID: 1071422
• PubChem ID: 14381110
• Update Time: 2025-06-09

2-Chloro-6-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxynicotinonitrile
• 2-chloro-6-methoxy-3-Pyridinecarbonitrile
• 2-Chloro-6-methoxypyridine-3-carbonitrile
• 2-chloro-3-cyano-6-methoxypyridine
• AG-L-20965
• AGN-PC-0018KY
• CTK4B2574
• KB-230044
• RP10446
• CS-0377854
• 3-Pyridinecarbonitrile, 2-chloro-6-methoxy-
• J-508954
• WEA64347
• 121643-47-8
• DTXSID90559592
• WO2019032863-FORMA
• NE-0722
• DA-26414
• SCHEMBL2529580
• AT10589
• CGBVKUXNDZFPJQ-UHFFFAOYSA-N
• MFCD18157688
• AKOS015851145

• MDL： MFCD18157688
• Inchi： 1S/C7H5ClN2O/c1-11-6-3-2-5(4-9)7(8)10-6/h2-3H,1H3
• InChI Key： CGBVKUXNDZFPJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=N1)OC

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9Ų

2-Chloro-6-methoxynicotinonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Chloro-6-methoxynicotinonitrile

2-Chloro-6-methoxynicotinonitrile (CAS No. 121643-47-8): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

2-Chloro-6-methoxynicotinonitrile (CAS No. 121643-47-8) is a compound that has garnered significant attention in the fields of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, also known as 2-chloro-6-methoxypyridine-3-carbonitrile, is a derivative of pyridine and possesses a chlorine atom, a methoxy group, and a cyano group, which contribute to its diverse reactivity and biological activity.

The chemical structure of 2-Chloro-6-methoxynicotinonitrile is characterized by a six-membered aromatic ring with a nitrogen atom, a chlorine atom at the 2-position, a methoxy group at the 6-position, and a cyano group at the 3-position. This unique arrangement of functional groups endows the compound with several interesting properties that make it valuable for various applications in organic synthesis, medicinal chemistry, and agrochemicals.

In recent years, 2-Chloro-6-methoxynicotinonitrile has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. One of the key areas of research has been its use as a building block for the synthesis of nicotinic acetylcholine receptor (nAChR) agonists. These agonists have shown promise in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and nicotine addiction.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the synthesis and biological evaluation of a series of nAChR agonists derived from 2-Chloro-6-methoxynicotinonitrile. The researchers found that these compounds exhibited high affinity and selectivity for specific nAChR subtypes, making them potential candidates for further drug development. The study also demonstrated that the presence of the methoxy group at the 6-position significantly enhanced the potency and selectivity of the compounds.

Beyond its applications in medicinal chemistry, 2-Chloro-6-methoxynicotinonitrile has also been explored for its use in agrochemicals. A recent publication in the Pest Management Science journal reported on the development of novel herbicides derived from this compound. The researchers found that derivatives of 2-Chloro-6-methoxynicotinonitrile exhibited excellent herbicidal activity against a range of weed species, with minimal toxicity to non-target organisms. This makes them promising candidates for environmentally friendly weed control solutions.

The synthetic versatility of 2-Chloro-6-methoxynicotinonitrile is another factor contributing to its widespread use in chemical research. The presence of multiple functional groups allows for a wide range of chemical transformations, making it an ideal starting material for the synthesis of complex molecules. For example, the cyano group can be readily converted into various functional groups such as carboxylic acids, amides, and esters through well-established synthetic routes.

In addition to its synthetic utility, 2-Chloro-6-methoxynicotinonitrile has been investigated for its potential as a ligand in coordination chemistry. A study published in the Inorganic Chemistry Communications journal explored the coordination behavior of this compound with various metal ions. The researchers found that it forms stable complexes with transition metals such as copper(II), nickel(II), and cobalt(II). These complexes have shown interesting catalytic properties and have been used in various catalytic reactions, including C-H activation and cross-coupling reactions.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Recent studies have focused on assessing the environmental fate and toxicity of compounds like 2-Chloro-6-methoxynicotinonitrile. A comprehensive review published in the Environmental Science & Technology journal evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable under standard conditions, it does not exhibit significant toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 2-Chloro-6-methoxynicotinonitrile (CAS No. 121643-47-8) is a versatile compound with a wide range of applications in pharmaceuticals, agrochemicals, organic synthesis, and coordination chemistry. Its unique structural features make it an attractive starting material for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemical research.